Cas no 1986429-23-5 (3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride)

3-Phenyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride is a heterocyclic organic compound featuring a fused imidazole-pyrazine core with a phenyl substituent. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. Its rigid bicyclic structure serves as a valuable scaffold in medicinal chemistry, particularly for designing kinase inhibitors or GPCR-targeted compounds. The compound’s well-defined stereochemistry and high purity (>95%) ensure reproducibility in research settings. It is commonly utilized as an intermediate in synthetic routes for bioactive molecules, offering consistent reactivity for further functionalization. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride structure
1986429-23-5 structure
Product Name:3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride
CAS No:1986429-23-5
MF:C12H15Cl2N3
MW:272.173600435257
MDL:MFCD18711386
CID:4632755
PubChem ID:57415672
Update Time:2025-06-12

3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine 2HCl
    • 3-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride
    • 3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine;dihydrochloride
    • 3-PHENYL-5H,6H,7H,8H-IMIDAZO[1,2-A]PYRAZINE DIHYDROCHLORIDE
    • 3-Phenyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine dihydrochloride
    • AMY21087
    • 3-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazinedihydrochloride
    • 3-PHENYL-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE HCL
    • 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride
    • MDL: MFCD18711386
    • Inchi: 1S/C12H13N3.2ClH/c1-2-4-10(5-3-1)11-8-14-12-9-13-6-7-15(11)12;;/h1-5,8,13H,6-7,9H2;2*1H
    • InChI Key: SARXCYIAFTXWBW-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N12C(C3C=CC=CC=3)=CN=C1CNCC2

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Topological Polar Surface Area: 29.8

3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
28516-0.25/G
3-PHENYL-5,6,7,8-TETRAHYDRO-IMIDAZO[1,2-A]PYRAZINE 2HCL
1986429-23-5 97%
0.25g
$13 2023-09-18
AstaTech
28516-1/G
3-PHENYL-5,6,7,8-TETRAHYDRO-IMIDAZO[1,2-A]PYRAZINE 2HCL
1986429-23-5 97%
1g
$49 2023-09-18
AstaTech
28516-5/G
3-PHENYL-5,6,7,8-TETRAHYDRO-IMIDAZO[1,2-A]PYRAZINE 2HCL
1986429-23-5 97%
5g
$143 2023-09-18
abcr
AB282779-250 mg
3-Phenyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine dihydrochloride; 97%
1986429-23-5
250mg
€353.00 2023-04-26
abcr
AB282779-1 g
3-Phenyl-5,6,7,8-tetrahydro-imidazo[1,2-a]pyrazine dihydrochloride; 97%
1986429-23-5
1g
€497.50 2023-04-26
Chemenu
CM416248-1g
3-phenyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine dihydrochloride
1986429-23-5 95%+
1g
$441 2023-01-19
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC10005-5g
3-phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine hydrochloride
1986429-23-5 97%
5g
$1325 2023-09-07
Alichem
A099002670-5g
3-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride
1986429-23-5 97%
5g
$1624.08 2023-09-02
Alichem
A099002670-10g
3-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride
1986429-23-5 97%
10g
$2387.88 2023-09-02
Alichem
A099002670-25g
3-Phenyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine dihydrochloride
1986429-23-5 97%
25g
$4060.20 2023-09-02

Additional information on 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride

Introduction to 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride (CAS No. 1986429-23-5)

3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride, identified by the CAS number 1986429-23-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazopyrazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride consists of fused imidazole and pyrazine rings, each contributing unique electronic and steric properties. The presence of a phenyl group at the 3-position introduces additional hydrophobicity and modulates interactions with biological targets. This structural design has prompted extensive exploration into its pharmacological profile, particularly in the context of modulating enzyme activity and receptor binding.

In recent years, 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride has been studied for its potential in addressing various pathological conditions. Notably, research has highlighted its inhibitory effects on kinases and other enzymes implicated in cancer progression. Preclinical studies have demonstrated that this compound can interfere with signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignancies. The phenyl substituent appears to enhance binding affinity to these targets while minimizing off-target effects.

Furthermore, the imidazopyrazine core has shown promise in antimicrobial applications. Investigations have revealed that derivatives of this scaffold exhibit activity against resistant bacterial strains by targeting essential metabolic pathways. The dihydrochloride formulation improves bioavailability and pharmacokinetic properties, facilitating more efficient drug delivery. These findings position 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride as a versatile candidate for further development in both oncology and infectious disease treatments.

The synthesis of 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, transition-metal-catalyzed cross-coupling reactions have been utilized to construct the imidazopyrazine ring system efficiently. These synthetic advances contribute to the scalability of production for research and commercial purposes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride and biological targets. Docking simulations have revealed key binding pockets within kinases and other enzymes relevant to therapeutic intervention. This computational approach aids in rational drug design by predicting ligand efficiency and optimizing lead compounds.

The pharmacokinetic profile of 3-phenyl-5H,6H,7H,8H-imidazo1,2-apyrazine dihydrochloride has been evaluated through in vitro and in vivo studies. These investigations have provided insights into its absorption、distribution、metabolism،and excretion (ADME) properties. The dihydrochloride salt enhances water solubility,facilitating oral administration or parenteral delivery depending on therapeutic needs。Metabolic studies indicate that the compound undergoes biotransformation via cytochrome P450 enzymes,which may influence its half-life and bioavailability.

Recent advances in drug delivery systems have opened new avenues for utilizing 3-phenyl-5H,6 H,7 H,8 H -imidazo1,2 -apyrazine dihydrochloride . Nanoparticle formulations have been explored to improve targeted delivery to tumor tissues or infected sites,reducing systemic toxicity。Additionally,prodrug strategies have been investigated to enhance solubility or stability while preserving pharmacological activity。

The regulatory landscape for novel compounds like 3 - phenyl - 5 H , 6 H , 7 H , 8 H - imidazo1 , 2 - apyrazine dihydrochloride is stringent but well-defined。Preclinical data must be comprehensively evaluated by regulatory agencies before human trials can commence。Collaborative efforts between academic researchers and pharmaceutical companies are essential for navigating these processes efficiently。

Ethical considerations play a critical role in the development of new therapeutics。Informed consent protocols must be strictly adhered to during clinical trials,ensuring patient safety and confidentiality。Transparency regarding study methodologies enhances public trust and promotes responsible innovation within the pharmaceutical industry。

The economic impact of developing novel drugs cannot be overstated。Investments in research and development often require substantial resources,but successful commercialization can yield significant returns through improved patient outcomes。Pricing strategies must balance affordability with sustainability for both healthcare providers and patients。

Future directions for research on 3 - phenyl - 5 H , 6 H , 7 H , 8 H - imidazo1 , 2 - apyrazine dihydrochloride include exploring its potential as an adjuvant therapy alongside existing treatments。Combination regimens may enhance efficacy while reducing resistance development。Additionally,investigations into structure-based drug design could lead to more potent derivatives with improved pharmacological profiles。

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.